Cas no 67617-98-5 (1-(2,5-dimethoxyphenyl)-2-thiourea)

1-(2,5-dimethoxyphenyl)-2-thiourea structure
67617-98-5 structure
Product Name:1-(2,5-dimethoxyphenyl)-2-thiourea
CAS No:67617-98-5
MF:C9H12N2O2S
MW:212.268780708313
MDL:MFCD00022163
CID:90381
PubChem ID:2758483
Update Time:2025-04-18

1-(2,5-dimethoxyphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethoxyphenylthiourea
    • (2,5-dimethoxyphenyl)thiourea
    • (2,5-Dimethoxy-phenyl)-thiourea
    • 1-(2,5-Dimethoxyphenyl)-2-thiourea
    • 2,4-DIMETHOXYPHENYLACETIC ACID
    • Thioureido-hydrochinon-dimethylaether
    • Thiourea,N-(2,5-dimethoxyphenyl)-
    • n-(2,5-dimethoxyphenyl)thiourea
    • A835829
    • D85872
    • 1-(2,5-dimethoxyphenyl)thiourea
    • DTXSID50374344
    • MFCD00022163
    • FT-0610411
    • AS-75926
    • ZLGQKHQZDDTIFW-UHFFFAOYSA-N
    • SCHEMBL4141161
    • EN300-66535
    • CS-0257210
    • FT-0610410
    • 67617-98-5
    • AKOS005447498
    • 2,5-dimethoxy phenyl thiourea
    • STK374494
    • 1-(2,5-dimethoxyphenyl)-2-thiourea
    • MDL: MFCD00022163
    • Inchi: 1S/C9H12N2O2S/c1-12-6-3-4-8(13-2)7(5-6)11-9(10)14/h3-5H,1-2H3,(H3,10,11,14)
    • InChI Key: ZLGQKHQZDDTIFW-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1C=C(C=CC=1OC)OC
    • BRN: 2727068

Computed Properties

  • Exact Mass: 212.06200
  • Monoisotopic Mass: 212.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 88.6A^2

Experimental Properties

  • Color/Form: White goose or light brown solid
  • Density: 1.282
  • Melting Point: 160 °C
  • Boiling Point: 350°C at 760 mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.645
  • PSA: 88.60000
  • LogP: 2.13260
  • Solubility: Insoluble in water

1-(2,5-dimethoxyphenyl)-2-thiourea Security Information

  • Hazardous Material transportation number:2811
  • Hazard Category Code: 25
  • Safety Instruction: S22-S36/37-S45
  • HazardClass:6.1
  • PackingGroup:II
  • Packing Group:II
  • Hazard Level:6.1
  • Risk Phrases:R25
  • Packing Group:II
  • Safety Term:6.1

1-(2,5-dimethoxyphenyl)-2-thiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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1-(2,5-dimethoxyphenyl)-2-thiourea Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67617-98-5)1-(2,5-dimethoxyphenyl)-2-thiourea
Order Number:A835829
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:34
Price ($):385.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:67617-98-5)1-(2,5-dimethoxyphenyl)-2-thiourea
A835829
Purity:99%
Quantity:50g
Price ($):385.0
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